4-(benzyloxy)benzaldehyde N-allylthiosemicarbazone

• IUPAC Name: 1-[(E)-(4-phenylmethoxyphenyl)methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C18H19N3OS/c1-2-12-19-18(23)21-20-13-15-8-10-17(11-9-15)22-14-16-6-4-3-5-7-16/h2-11,13H,1,12,14H2,(H2,19,21,23)/b20-13+
• InChI Key: SCNLBENVNUGTGE-DEDYPNTBSA-N
• Canonical SMILES: C=CCNC(=S)NN=CC1=CC=C(C=C1)OCC2=CC=CC=C2
• Isomeric SMILES: C=CCNC(=S)N/N=C/C1=CC=C(C=C1)OCC2=CC=CC=C2
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

4-(Benzyloxy)benzaldehyde N-allylthiosemicarbazone is a compound that has been extensively studied for its potential applications in scientific research. It is a thiosemicarbazone derivative that has been synthesized through various methods and has been found to exhibit promising biological properties.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)benzaldehyde N-allylthiosemicarbazone is not fully understood. However, it has been suggested that the compound induces apoptosis in cancer cells by disrupting the mitochondrial membrane potential and activating caspase enzymes. It has also been suggested that the compound inhibits the NF-κB pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that the compound exhibits significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit inflammation, and reduce oxidative stress. It has also been found to exhibit low toxicity towards normal cells, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is easy to synthesize and has a high purity, making it suitable for further research. It also exhibits low toxicity towards normal cells, making it a safe compound to work with. However, the compound has limitations such as its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 4-(benzyloxy)benzaldehyde N-allylthiosemicarbazone. One direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to study its anti-inflammatory and antioxidant properties for the treatment of inflammatory diseases. Additionally, the compound can be modified to improve its solubility and potency, making it a more effective compound for further research.
Conclusion:
In conclusion, 4-(benzyloxy)benzaldehyde N-allylthiosemicarbazone is a promising compound that has been extensively studied for its potential applications in scientific research. It exhibits potent anticancer, anti-inflammatory, and antioxidant properties and has low toxicity towards normal cells. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent for cancer treatment and inflammatory diseases.

Synthesis Methods

4-(Benzyloxy)benzaldehyde N-allylthiosemicarbazone can be synthesized through various methods such as the reaction of 4-(benzyloxy)benzaldehyde with allylthiosemicarbazide in the presence of a catalyst. This method yields a high purity compound that can be used for further research.

Scientific Research Applications

The compound has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines such as breast, lung, and colon cancer cells. It has also been found to exhibit anti-inflammatory and antioxidant properties.